Cas no 951604-94-7 (1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine)

• Product Name: 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine
• CAS No: 951604-94-7
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD12804849
• CID: 5225601
• Update Time: 2026-03-07

1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine

• MDL： MFCD12804849
• Inchi： 1S/C10H12N4/c11-10-12-8-14(13-10)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,11,13)
• InChI Key： BOUSFHMHFMNBFO-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C=NC(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine

Introduction to 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine (CAS No. 951604-94-7)

1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine, also known by its CAS number 951604-94-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine.

Chemical Structure and Properties

The chemical structure of 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine is characterized by a triazole ring system substituted with a phenylethyl group at the 1-position and an amino group at the 3-position. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of the phenylethyl substituent imparts unique physical and chemical properties to the molecule. The compound is typically a white crystalline solid with a molecular weight of 205.28 g/mol. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 3-amino-1H-1,2,4-triazole with 2-bromophenethyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product. Another approach involves the condensation of 3-amino-1H-1,2,4-triazole with phenethylamine in an appropriate solvent under reflux conditions. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Properties

1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine exhibits a range of biological activities that have been extensively studied in recent years. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been shown to inhibit the activity of certain kinases and phosphatases, which are key regulators of cellular signaling pathways. This property makes it a potential candidate for the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine has also demonstrated anti-inflammatory and antioxidant activities. Studies have shown that it can reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS) in vitro and in vivo models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and asthma.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine are currently being explored through preclinical studies and early-stage clinical trials. Recent research has focused on its use as an anticancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For example, a study published in the Journal of Medicinal Chemistry reported that 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine effectively inhibited the growth of human breast cancer cells by targeting specific kinases involved in cell cycle regulation.

Beyond cancer research, there is growing interest in the use of 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine for neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have shown that it can protect neuronal cells from oxidative stress and prevent the aggregation of toxic protein species associated with these diseases. These findings provide a strong rationale for further investigation into its therapeutic potential for neurodegenerative disorders.

Safety Considerations

The safety profile of 1-(2-phenylethyl)-1H-1,2,4-triazol-3-ylamine is an important consideration for its potential clinical use. Preclinical toxicology studies have generally shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety profile and any potential adverse effects.

In conclusion, 1-(2-phenylethyl)-1H-1,2,4-triazol-3-yllamine (CAS No. 951604-94- strong>) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and diverse biological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science.